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Compound of Interest

Compound Name: ML204

CAS No.: 5465-86-1

Cat. No.: B1676640

Get Quote

For researchers and drug development professionals, the proper handling and disposal of

chemical compounds are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, step-by-step procedures for the safe disposal of

ML204, a potent and selective TRPC4 channel inhibitor. Adherence to these guidelines is

critical for minimizing risks and maintaining a safe research environment.

Key Safety and Handling Information
Before proceeding with disposal, it is crucial to be aware of the chemical properties and

potential hazards associated with ML204 and its hydrochloride salt, ML204 HCl. While one

safety data sheet (SDS) for ML204 classifies it as not a hazardous substance, the

hydrochloride salt is categorized as harmful if swallowed and very toxic to aquatic life with long-

lasting effects[1][2]. Therefore, caution is advised, and the compound should be handled with

appropriate personal protective equipment (PPE) in a laboratory fume hood[1].

Recommended Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves.
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Eye Protection: Safety goggles.

Body Protection: Protective clothing to prevent skin exposure[1].

Respiratory Protection: A suitable respirator should be used if risk assessment indicates it is

necessary[1].

Storage: ML204 should be stored at -20°C in a tightly sealed and properly labeled container,

protected from light[1][2].

Quantitative Data of ML204
For easy reference, the key quantitative properties of ML204 are summarized in the table

below.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Step-by-Step Disposal Protocol for ML204
The following protocol outlines the recommended procedure for the safe disposal of ML204
waste.

Experimental Workflow for Disposal

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 4 Tech Support

https://tribioscience.com/wp-content/uploads/2023/09/TBI2841_ML-204_MSDS_2024.pdf
https://tribioscience.com/wp-content/uploads/2023/09/TBI2841_ML-204_MSDS_2024.pdf
https://www.benchchem.com/product/b1676640?utm_src=pdf-body
https://tribioscience.com/wp-content/uploads/2023/09/TBI2841_ML-204_MSDS_2024.pdf
https://www.dcchemicals.com/msds/MSDS_DC33554.html
https://www.benchchem.com/product/b1676640?utm_src=pdf-body
https://www.benchchem.com/product/b1676640?utm_src=pdf-body
https://www.benchchem.com/product/b1676640?utm_src=pdf-body-href
https://www.benchchem.com/product/b1676640?utm_src=pdf-body
https://www.benchchem.com/product/b1676640?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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